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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B7770461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Octenal, a reactive aldehyde used in various industrial applications. The

information presented herein is intended to equip researchers, scientists, and drug

development professionals with the necessary knowledge to handle this chemical responsibly

and mitigate potential health risks.

Chemical and Physical Properties
2-Octenal, specifically the trans-2-Octenal isomer, is a colorless to pale yellow liquid with a

characteristic fatty, green, and slightly citrus-like odor.[1] It is classified as a combustible liquid

and is soluble in alcohol and fixed oils, but not miscible or difficult to mix in water.[2][3]
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Property Value References

Chemical Formula C8H14O [2][4]

Molar Mass 126.20 g/mol [5]

CAS Number 2548-87-0 (trans-isomer) [4][5]

Appearance
Clear, colorless to pale yellow

liquid
[4]

Density 0.846 g/mL at 25°C [2][6]

Boiling Point 84-86°C at 19 mmHg [2][6]

Flash Point 66 °C (150.8 °F) - closed cup [6]

Vapor Density >1 (vs air) [6]

Refractive Index n20/D 1.45 [2][6]

Solubility

Not miscible or difficult to mix

in water. Soluble in alcohol and

fixed oils.

[2]

Hazard Identification and Classification
2-Octenal is classified as a hazardous substance. It is a combustible liquid and is irritating to

the skin, eyes, and respiratory system.[4][5][7] Prolonged or repeated exposure may cause

skin sensitization.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.santos.com/wp-content/uploads/2024/01/T2_Benzaldehyde.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.santos.com/wp-content/uploads/2024/01/T2_Benzaldehyde.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3522116/
https://www.santos.com/wp-content/uploads/2024/01/T2_Benzaldehyde.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3522116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3522116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3522116/
https://www.santos.com/wp-content/uploads/2024/01/T2_Benzaldehyde.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3522116/
https://www.santos.com/wp-content/uploads/2024/01/T2_Benzaldehyde.pdf
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://pubmed.ncbi.nlm.nih.gov/25307732/
https://pubmed.ncbi.nlm.nih.gov/25307732/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Category
GHS Hazard
Statement

References

Flammable Liquid Category 4
H227: Combustible

liquid
[3][5]

Skin Irritation Category 2
H315: Causes skin

irritation
[4][5]

Eye Irritation Category 2A
H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Irritation)

Category 3
H335: May cause

respiratory irritation
[5]

Toxicological Information
The toxicity of 2-Octenal, as an α,β-unsaturated aldehyde, is primarily attributed to its

electrophilic nature, allowing it to react with biological nucleophiles such as proteins and DNA.

This reactivity is the basis for its irritant and sensitizing properties.

Acute Toxicity
Quantitative data for the acute toxicity of trans-2-Octenal is not consistently available across

various safety data sheets, with many indicating "no data available".[8][9] For structurally

similar α,β-unsaturated aldehydes, such as trans-2-hexenal, the following values have been

reported and may be considered for read-across purposes:

Endpoint Value Species Reference

Oral LD50 780 mg/kg Rat [10]

Dermal LD50 600 mg/kg Rabbit [10]

Irritation and Sensitization
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trans-2-Octenal is a known skin and eye irritant.[4][5] Studies on analogous α,β-unsaturated

aldehydes confirm their irritant properties.[11] Furthermore, there is potential for skin

sensitization upon repeated contact.[7]

Genotoxicity
While some α,β-unsaturated aldehydes have shown mutagenic potential in the Ames test,

particularly in Salmonella typhimurium strain TA100, the mutagenicity tends to decrease with

increasing chain length.[12] Specific Ames test results for 2-Octenal are not readily available in

the searched literature.

Mechanism of Toxicity: Signaling Pathways
The toxicity of α,β-unsaturated aldehydes is linked to their ability to induce cellular stress and

activate specific signaling pathways.

Keap1-Nrf2-ARE Pathway: As electrophiles, α,β-unsaturated aldehydes can react with cysteine

residues on the Keap1 protein.[13][14] This modification disrupts the Keap1-Nrf2 complex,

leading to the stabilization and nuclear translocation of the transcription factor Nrf2.[14] In the

nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of

various cytoprotective genes, inducing their expression.[15] This represents a cellular defense

mechanism against electrophilic and oxidative stress.

Cytoplasm Nucleus

Keap1-Nrf2 Complex

Ubiquitinated Nrf2

Ubiquitination

Modified Keap1

Proteasome

Degradation
2-Octenal

(α,β-unsaturated aldehyde)

Reacts with
Keap1 Cysteine

Residues

Nrf2
Nrf2 Release

Nrf2
Translocation ARE

(Antioxidant Response Element)
Induction of

Cytoprotective Genes

Click to download full resolution via product page

Keap1-Nrf2 signaling pathway activation by 2-Octenal.
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MAPK and NF-κB Pathways: Studies on other α,β-unsaturated aldehydes, such as 4-

hydroxynonenal (HNE), have demonstrated the activation of Mitogen-Activated Protein Kinase

(MAPK) pathways, including JNK.[2][3] These pathways, along with the NF-κB signaling

cascade, are involved in cellular responses to stress, inflammation, and apoptosis.[16][17] The

activation of these pathways by 2-Octenal is plausible given its structural similarity to other

reactive aldehydes.

Metabolism and Detoxification
The primary routes of detoxification for α,β-unsaturated aldehydes involve:

Oxidation: Conversion to the corresponding carboxylic acid.

Reduction: Conversion to the corresponding alcohol.

Glutathione Conjugation: Reaction with glutathione (GSH), a key step in the mercapturic acid

pathway, leading to the formation of more water-soluble and excretable compounds.[6][10]

[18]

Experimental Protocols for Safety Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are crucial for the reliable assessment of chemical safety.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits are typically used.[19][20]

Procedure: A small amount (e.g., 0.5 mL for liquids) of the test substance is applied to a

shaved patch of skin on the back of the rabbit. The application site is then covered with a

gauze patch and a semi-occlusive dressing for a period of 4 hours.[4][21]

Observation: After the exposure period, the dressing is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours post-

application.[4][21]
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Scoring: The severity of the skin reactions is scored according to a standardized grading

system. The Primary Irritation Index (PII) is calculated based on these scores.[20]

Acute Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to cause eye irritation or damage.

Test System: Healthy young adult albino rabbits are the recommended species.[5][22]

Procedure: A single dose (e.g., 0.1 mL for liquids) of the test substance is instilled into the

conjunctival sac of one eye of the rabbit. The other eye remains untreated and serves as a

control.[3][22]

Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.[3]

Scoring: The ocular lesions are scored according to a standardized system to determine the

degree of irritation.[3]

Bacterial Reverse Mutation Test (Ames Test; OECD 471)
This in vitro test is widely used to assess the mutagenic potential of a chemical.

Test System: Several strains of Salmonella typhimurium and Escherichia coli with pre-

existing mutations that render them unable to synthesize an essential amino acid (e.g.,

histidine for Salmonella) are used.

Procedure: The bacterial strains are exposed to various concentrations of the test substance,

both with and without a metabolic activation system (S9 mix from rat liver).[23] The mixture is

then plated on a minimal agar medium lacking the essential amino acid.[23]

Observation: After incubation, the number of revertant colonies (colonies that have regained

the ability to grow in the absence of the amino acid) is counted.

Interpretation: A significant, dose-dependent increase in the number of revertant colonies

compared to the control indicates that the substance is mutagenic.
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Skin Sensitization: Local Lymph Node Assay (LLNA;
OECD 429)
The LLNA is the preferred in vivo method for assessing the skin sensitization potential of a

chemical.

Test System: Mice, typically of the CBA/J strain, are used.[6]

Procedure: The test substance is applied to the dorsal surface of the ears of the mice for

three consecutive days.[6] A vehicle control and a positive control are also included.

Measurement of Proliferation: On day 6, the mice are injected with a radiolabeled substance

(e.g., ³H-methyl thymidine) or a non-radioactive alternative that is incorporated into the DNA

of proliferating cells. Several hours later, the draining auricular lymph nodes are excised, and

the proliferation of lymphocytes is measured.[12][24]

Calculation of Stimulation Index (SI): The level of proliferation in the test groups is compared

to the vehicle control group, and a Stimulation Index (SI) is calculated. An SI of 3 or greater

is generally considered a positive result, indicating that the substance is a skin sensitizer.[24]
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LLNA Experimental Workflow

Days 1-3:
Apply test substance to

dorsal surface of mouse ears

Day 6 (morning):
Inject proliferation marker
(e.g., BrdU, ³H-thymidine)

Day 6 (afternoon):
Excise auricular lymph nodes

Process lymph nodes and
measure lymphocyte proliferation

Calculate Stimulation Index (SI)

SI ≥ 3: Sensitizer
SI < 3: Non-sensitizer
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General workflow for the Local Lymph Node Assay (LLNA).

Handling and Safety Precautions
Given the hazardous properties of 2-Octenal, strict safety measures must be implemented to

minimize exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b7770461?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Work with 2-Octenal should be conducted in a well-ventilated area, preferably in a chemical

fume hood.[4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

respirator with an appropriate cartridge for organic vapors should be used.[5]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[12]

Store separately from strong oxidizing agents, strong acids, and strong bases.[4][5]

Spills and Disposal
In case of a spill, absorb the material with an inert absorbent (e.g., sand, earth) and collect it

in a suitable container for disposal.[4]

Avoid breathing vapors and ensure adequate ventilation during cleanup.[4]

Dispose of waste in accordance with local, state, and federal regulations.[12]
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Chemical Spill Occurs

Evacuate immediate area
and alert others

Ensure adequate ventilation

Don appropriate PPE
(gloves, goggles, respirator)

Contain the spill with
inert absorbent material

Collect absorbed material into
a sealable container

Clean the spill area

Dispose of waste according to
institutional and regulatory guidelines
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Logical workflow for responding to a chemical spill.

First Aid Measures
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Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical advice.[4][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4][12]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Occupational Exposure Limits
Currently, there are no specific occupational exposure limits (OELs) established for trans-2-
Octenal by major regulatory bodies such as OSHA or ACGIH.[25][26][27] In the absence of a

specific OEL, it is prudent to handle 2-Octenal with a high degree of caution and to keep

exposure to the lowest achievable level. For other aldehydes, such as acetaldehyde, the

ACGIH has established a Threshold Limit Value-Ceiling (TLV-C) of 25 ppm.[28]

Conclusion
2-Octenal is a combustible and irritant chemical that requires careful handling to ensure the

safety of laboratory personnel. A thorough understanding of its physicochemical properties,

toxicological profile, and appropriate handling procedures is essential. While specific

quantitative toxicity data for 2-Octenal is limited, the information available for the broader class

of α,β-unsaturated aldehydes provides a strong basis for a precautionary approach. By

implementing robust engineering controls, utilizing appropriate personal protective equipment,

and adhering to safe work practices, the risks associated with the handling of 2-Octenal can be

effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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